![molecular formula C19H16N2O2S2 B2933859 7-methoxy-2-(thiophen-2-yl)-5-(thiophen-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine CAS No. 899746-92-0](/img/structure/B2933859.png)
7-methoxy-2-(thiophen-2-yl)-5-(thiophen-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine
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Description
7-methoxy-2-(thiophen-2-yl)-5-(thiophen-3-yl)-5,10b-dihydro-1H-benzo[e]pyrazolo[1,5-c][1,3]oxazine is a useful research compound. Its molecular formula is C19H16N2O2S2 and its molecular weight is 368.47. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compound Synthesis and Applications
Synthesis of Novel Compounds
Research in heterocyclic chemistry often focuses on the synthesis of novel compounds with potential pharmacological activities. For example, the study by Mahmoud, El-Bordany, and Elsayed (2017) explores the synthesis of various fused oxazine compounds expected to possess significant chemical and pharmacological activities, such as antioxidant and anticancer properties. This indicates a broad interest in developing new compounds for therapeutic applications [Mahmoud, El-Bordany, & Elsayed, 2017].
Antimicrobial and Anti-Inflammatory Agents
Another application area is the development of antimicrobial and anti-inflammatory agents. For instance, the work by Abu‐Hashem, Al-Hussain, and Zaki (2020) focuses on synthesizing new heterocyclic compounds derived from visnaginone and khellinone, showcasing their potential as cyclooxygenase inhibitors with significant analgesic and anti-inflammatory activities. This underscores the potential of heterocyclic compounds in addressing inflammation and pain management [Abu‐Hashem, Al-Hussain, & Zaki, 2020].
Dual Antidepressant Drugs
The quest for dual-action antidepressant drugs also drives research in this field. Orus et al. (2002) synthesized benzo[b]thiophene derivatives to serve as dual antidepressant drugs, demonstrating the potential of heterocyclic compounds in mental health treatment by combining serotonin receptor affinity with serotonin reuptake inhibition [Orus et al., 2002].
Anti-Influenza Virus Activity
Furthermore, the synthesis of benzamide-based 5-aminopyrazoles and their derivatives showcases the potential for antiviral activities against the H5N1 strain of the influenza A virus. The research by Hebishy, Salama, and Elgemeie (2020) highlights the importance of such compounds in developing treatments against viral infections, including avian influenza [Hebishy, Salama, & Elgemeie, 2020].
Properties
IUPAC Name |
7-methoxy-2-thiophen-2-yl-5-thiophen-3-yl-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O2S2/c1-22-16-5-2-4-13-15-10-14(17-6-3-8-25-17)20-21(15)19(23-18(13)16)12-7-9-24-11-12/h2-9,11,15,19H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LSKHKPCKQAPKJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(N3C2CC(=N3)C4=CC=CS4)C5=CSC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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